Cas no 2229565-83-5 (1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol)

• Product Name: 1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol
• CAS No: 2229565-83-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6448733
• PubChem ID: 165696589
• Update Time: 2025-05-19

1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol
• 2229565-83-5
• EN300-1812065
• 1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol

• Inchi： 1S/C11H18O2/c1-11(2)7-3-4-8(9(11)5-7)10(13)6-12/h4,7,9-10,12-13H,3,5-6H2,1-2H3
• InChI Key： DOWNRWHXJKAPBY-UHFFFAOYSA-N
• SMILES： OC(CO)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol

Chemical Profile of 1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol (CAS No: 2229565-83-5)

1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol is a structurally complex organic compound characterized by its bicyclic framework and polyol functional groups. This molecule, identified by the chemical identifier CAS No: 2229565-83-5, has garnered attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural features and potential biological activities. The compound consists of a bicyclo[3.1.1]heptane core substituted with a diol moiety at the terminal position, which contributes to its distinct chemical properties and reactivity patterns.

The bicyclo[3.1.1]heptane scaffold is a fused tricyclic system consisting of three rings, including two cyclohexane rings and one cyclopentane ring. This arrangement imparts rigidity to the molecule, influencing its conformational preferences and interactions with biological targets. The presence of two hydroxyl (-OH) groups at the 1 and 2 positions of the ethane chain further enhances the compound's versatility, enabling participation in various chemical reactions such as esterification, etherification, and oxidation processes.

One of the most intriguing aspects of 1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol is its potential application in medicinal chemistry. The combination of a rigid bicyclic core and multiple reactive sites makes it an attractive scaffold for designing novel bioactive molecules. Recent studies have highlighted the importance of such structural motifs in drug discovery, particularly for targeting enzymes and receptors involved in critical biological pathways.

In particular, the dimethyl substituents on the bicyclo[3.1.1]heptane ring system contribute to steric hindrance and may influence the molecule's binding affinity to specific biological targets. This feature is particularly relevant in the development of enzyme inhibitors or receptor modulators, where precise spatial orientation of functional groups is essential for optimal activity. The diol functionality also provides opportunities for further derivatization, allowing chemists to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol. By leveraging molecular modeling techniques, researchers can predict binding interactions with target proteins and optimize structural features to enhance potency and selectivity. These computational approaches have significantly accelerated the drug discovery process, making it possible to identify promising candidates for further experimental validation.

The synthesis of CAS No: 2229565-83-5 presents both challenges and opportunities for synthetic chemists. The complex three-dimensional structure of the bicyclo[3.1.1]heptane core requires careful planning to achieve high yields and purity levels. However, recent methodologies involving transition metal-catalyzed reactions and novel cyclization strategies have improved access to such molecules. These advances have not only streamlined the synthesis process but also opened new avenues for exploring derivatives with enhanced pharmacological properties.

The potential biological activities of 1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1,2-diol are still under investigation, but preliminary studies suggest that it may exhibit properties relevant to inflammation modulation and cell signaling pathways. The presence of multiple chiral centers in its structure also makes it a candidate for developing enantiomerically pure compounds with improved therapeutic profiles. Such compounds are often more effective and have fewer side effects compared to racemic mixtures.

In conclusion,CAS No: 2229565-83-5 represents a structurally intriguing compound with significant potential in pharmaceutical research and development。 Its unique framework and functional groups make it a valuable scaffold for designing novel bioactive molecules。 As synthetic methodologies continue to evolve， access to such complex structures will become more efficient， further driving innovation in drug discovery。 Future studies should focus on elucidating its biological activities， optimizing its pharmacokinetic properties， and exploring its therapeutic potential in preclinical models。